Cas no 12561-67-0 (Copper,bis(L-histidinato-kN,kN3,kO)- (9CI))
12561-67-0 structure
Product Name:Copper,bis(L-histidinato-kN,kN3,kO)- (9CI)
CAS No:12561-67-0
MF:C12H16CuN6O4
MW:371.839242935181
CID:98654
PubChem ID:151722
Update Time:2025-04-18
Copper,bis(L-histidinato-kN,kN3,kO)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Copper,bis(L-histidinato-kN,kN3,kO)- (9CI)
- copper bis(histidinate)
- copper,(2S)-2-amino-3-(1H-imidazol-5-yl)propanoate
- Copper bishistidinate
- copper(2+) bis[(2S)-2-amino-3-(1H-imidazol-5-yl)propanoate]
- copper(2+) bis[2-amino-3-(1H-imidazol-5-yl)propanoate]
- Copper, bis(L-histidinato-N,N3,O)-
- Cu(His)2
- 9078K3MO9U
- Copper, bis(L-histidinato-kappaN,kappaO)-
- L-Histidine, copper(2+) salt (2:1)
- Copper histidinate
- UNII-9078K3MO9U
- Copper, bis(l-histidinato)-
- Copper, bis(L-histidinato-N,O)-
- 13870-80-9
- Copper Histidine
- Bis(L-histidinato-N,O)copper
- Bishistidine copper(II) salt
- copper;(2S)-2-amino-3-(1H-imidazol-5-yl)propanoate
- COPPER, BIS(L-HISTIDINATO-.KAPPA.N,.KAPPA.O)-
- DTXSID30154803
- SCHEMBL895831
- Q27271298
- J1.412.545K
- 12561-67-0
-
- Inchi: 1S/2C6H9N3O2.Cu/c2*7-5(6(10)11)1-4-2-8-3-9-4;/h2*2-3,5H,1,7H2,(H,8,9)(H,10,11);/q;;+2/p-2/t2*5-;/m00./s1
- InChI Key: UUYDYUZBCIHUFZ-MDTVQASCSA-L
- SMILES: [Cu+2].[O-]C([C@H](CC1=CN=CN1)N)=O.[O-]C([C@H](CC1=CN=CN1)N)=O
Computed Properties
- Exact Mass: 371.052904
- Monoisotopic Mass: 371.052904
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 145
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 190
Experimental Properties
- Boiling Point: 458.9°C at 760 mmHg
- Flash Point: 231.3°C
Copper,bis(L-histidinato-kN,kN3,kO)- (9CI) Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
12561-67-0 (Copper,bis(L-histidinato-kN,kN3,kO)- (9CI)) Related Products
- 351-50-8(D-Histidine)
- 39037-22-4((2S)-2-amino-3-(2-amino-1H-imidazol-4-yl)propanoic acid)
- 71-00-1(L-Histidine)
- 7006-35-1(L-Histidine Base)
- 4998-57-6(DL-Histidine)
- 26062-48-6(L-Histidine,homopolymer)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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